5-Amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(3-chloro-4-methoxyphenyl)pyrazole-4-carbonitrile
• InChI: InChI=1S/C11H9ClN4O/c1-17-10-3-2-8(4-9(10)12)16-11(14)7(5-13)6-15-16/h2-4,6H,14H2,1H3
• InChI Key: GMIUIPBFPBMXGN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=C(C=N2)C#N)N)Cl
• Molecular Formula: C11H9ClN4O
• Molecular Weight: 248.67 g/mol

Description

The compound “5-Amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carbonitrile” is a type of heterocyclic compound. It has been mentioned in the context of the crystal structure of human 3-phosphoglycerate dehydrogenase.

Mechanism of Action

Target of Action

The primary target of 5-Amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carbonitrile is 3-phosphoglycerate dehydrogenase (PHGDH) . PHGDH is an enzyme that plays a crucial role in the serine synthesis pathway, which is essential for various cellular functions, including protein synthesis and cell growth .

Mode of Action

The compound interacts with PHGDH by binding to its active site, thereby inhibiting its function . This interaction disrupts the normal functioning of the serine synthesis pathway, leading to changes in cellular metabolism .

Biochemical Pathways

By inhibiting PHGDH, the compound affects the serine synthesis pathway . This pathway is responsible for the production of serine, an amino acid that is a precursor for other amino acids and nucleotides. Disruption of this pathway can lead to reduced cell proliferation, particularly in cells that rely heavily on this pathway for growth and survival .

Result of Action

The inhibition of PHGDH by this compound can lead to reduced cell proliferation . This is particularly relevant in the context of cancer cells, which often exhibit upregulated serine synthesis pathway activity. By inhibiting this pathway, the compound may exert anti-cancer effects .

Biochemical Analysis

Biochemical Properties

5-Amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carbonitrile plays a significant role in biochemical reactions by interacting with enzymes, proteins, and other biomolecules. It has been observed to interact with enzymes such as 3-phosphoglycerate dehydrogenase, which is involved in the serine synthesis pathway . The nature of these interactions often involves binding to the active site of the enzyme, potentially inhibiting or modifying its activity.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound can influence cell signaling pathways, gene expression, and cellular metabolism. For instance, it has been shown to affect the proliferation of cancer cells by targeting specific enzymes involved in metabolic pathways . These interactions can lead to changes in gene expression and alterations in cellular metabolism, impacting overall cell function.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their activity. Additionally, this compound can influence gene expression by interacting with transcription factors or other regulatory proteins . These molecular interactions are crucial for understanding the compound’s mechanism of action.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are important factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy . Long-term exposure to the compound can result in sustained changes in cellular processes, which are important for understanding its potential therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit therapeutic effects without significant toxicity. At higher doses, toxic or adverse effects may be observed . Understanding the dosage effects is crucial for determining the compound’s safety and efficacy in potential therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that play a role in metabolic flux and metabolite levels. For example, its interaction with 3-phosphoglycerate dehydrogenase affects the serine synthesis pathway, which is crucial for cellular metabolism . These interactions highlight the compound’s potential impact on metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by transporters and binding proteins. The compound’s localization and accumulation in specific tissues can affect its activity and function . Understanding these transport mechanisms is essential for determining the compound’s therapeutic potential and optimizing its delivery.

Subcellular Localization

This compound’s subcellular localization plays a crucial role in its activity and function. The compound may be directed to specific compartments or organelles through targeting signals or post-translational modifications . These localization mechanisms are important for understanding how the compound exerts its effects at the cellular level.